Cas no 1178545-24-8 (4-Ethyl 1-methyl 2-aminobutanedioate)

• Product Name: 4-Ethyl 1-methyl 2-aminobutanedioate
• CAS No: 1178545-24-8
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6177148
• PubChem ID: 102412552
• Update Time: 2025-10-28

4-Ethyl 1-methyl 2-aminobutanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-7837995
• 4-ethyl 1-methyl 2-aminobutanedioate
• 1178545-24-8
• 4-Ethyl 1-methyl 2-aminobutanedioate

• Inchi： 1S/C7H13NO4/c1-3-12-6(9)4-5(8)7(10)11-2/h5H,3-4,8H2,1-2H3
• InChI Key： YEWWNGJGHHEAKT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(=O)OC)N)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.6Ų

Additional information on 4-Ethyl 1-methyl 2-aminobutanedioate

4-Ethyl 1-methyl 2-aminobutanedioate (CAS No. 1178545-24-8)

The compound 4-Ethyl 1-methyl 2-aminobutanedioate (CAS No. 1178545-24-8) is a significant molecule in the field of organic chemistry, particularly in the study of amino acid derivatives and their applications in biochemistry and pharmacology. This compound is a derivative of glutamic acid, a non-essential amino acid that plays a crucial role in various biological processes, including neurotransmission and metabolism. The 4-Ethyl and 1-methyl substituents in its structure introduce unique properties that make it a subject of interest for researchers exploring its potential in drug development and biotechnological applications.

Recent studies have highlighted the importance of 4-Ethyl 1-methyl 2-aminobutanedioate in understanding the relationship between amino acid structure and function. The compound's structure, which includes a carboxylic acid group, an amine group, and specific alkyl substituents, has been analyzed for its ability to participate in peptide bond formation and its potential as a building block for more complex molecules. Researchers have also investigated its role in enzyme catalysis and its interaction with biological membranes, providing insights into its potential applications in drug delivery systems.

In terms of synthesis, 4-Ethyl 1-methyl 2-aminobutanedioate can be prepared through various methods, including enzymatic reactions and chemical synthesis. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure forms of this compound, which is critical for studying its stereochemical properties and biological activity. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing emphasis on sustainable chemical processes.

The compound's physical properties, such as solubility and stability, have been extensively studied to determine its suitability for various applications. For instance, its solubility in polar solvents makes it a promising candidate for use in aqueous-based biological systems. Additionally, its stability under physiological conditions has been evaluated, which is essential for its potential use as a drug or a component in drug delivery systems.

Recent research has also focused on the pharmacokinetic properties of 4-Ethyl 1-methyl 2-aminobutanedioate, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for assessing its bioavailability and safety profile, which are key factors in drug development. Studies have shown that the compound exhibits favorable pharmacokinetic characteristics, making it a potential candidate for further preclinical testing.

In conclusion, 4-Ethyl 1-methyl 2-aminobutanedioate (CAS No. 1178545-24-8) is a versatile compound with significant potential in various fields of science and technology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.